Cas no 148214-90-8 (tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its rigid trans configuration and functionalized amine and hydroxyl groups make it valuable for constructing biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound’s high enantiomeric purity and structural versatility contribute to its utility in medicinal chemistry and peptide research, offering precise control over stereochemistry in complex synthetic pathways.

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate structure

148214-90-8 structure

Product Name:tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate

CAS No:148214-90-8

MF:C₉H₁₈N₂O₃

MW:202.250822544098

MDL:MFCD06858457

CID:65079

PubChem ID:11275699

Update Time:2025-06-07

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
- (3R,4R)-rel-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- TRANS-3-AMINO-1-BOC-4-HYDROXYPYRROLIDINE
- trans-3-Amino-4-hydroxy-1-pyrrolidinecarboxylicacidtert-butylester
- (3R,4R)-tert-Butyl-3-amino-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl (trans)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate(SALTDATA: HCl)
- Trans-3-amino-1-BOC-4-hydroxypyrpolidine
- TRANS-3-AMINO-1-BOC-4-HYDROXYPYRROLIDIN
- Trans-1-Boc-3-aMino-4-hydroxypyrrolidine
- (3R,4R)-1-Boc-3-aMino-4-hydroxypyrrolidine
- tert-Butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl (trans)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate
- (trans)-tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
- trans-3-Amino-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- PubChem18718
- tert-Butyl trans-3-amino-4-hydroxypyrrolidine-1-carboxylate
- MOZOQDNRVPHFOO-RNFRBKRXSA-N
- 3769AB
- tra
- tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
- (3R,4R)-tert-butyl3-amino-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl(3R*,4R*)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
- rac-tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
- CHEMBL4542210
- TRANS-TERT-BUTYL 3-AMINO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
- trans-1-Boc-3-aminopyrrolidin-4-ol
- (3R,4R)-3-amino-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- 330681-18-0
- (3R,4R)-1-BOC-3-AMINO-4-HYDROXY-PYRROLIDINE
- 1-Boc-(3R,4R)-3-amino-4-hydroxypyrrolidine
- trans-1-Boc-3-aminohydroxypyrrolidin-4-ol
- EN300-248829
- A3246
- A875444
- (3R,4R)-3-Amino-4-hydroxy-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
- tert-Butyl (3R,4R)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
- CS-WAA0305
- F6545-4035
- 148214-90-8
- SCHEMBL344451
- DS-8649
- (3R,4R)- 3-Amino-4-hydroxy-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
- AMY6784
- tert-butyl (3R*,4R*)-3-amino-4-hydroxy-pyrrolidine-1-carboxylate
- MFCD11111251
- W13258
- BB 0261102
- AKOS015854201
- (3R,4R)-3-Amino-1-Boc-4-hydroxypyrrolidine
- DB-362062
- MDL： MFCD06858457
- Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5,10H2,1-3H3/t6-,7-/m1/s1
- InChI Key： MOZOQDNRVPHFOO-RNFRBKRXSA-N
- SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

Exact Mass: 202.13200
Monoisotopic Mass: 202.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8
XLogP3: -0.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.179
Boiling Point: 308.8°C at 760 mmHg
Flash Point: 140.5°C
Refractive Index: 1.517
PSA: 75.79000
LogP: 0.56350

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate Security Information

Signal Word：Danger
Hazard Statement： H315-H319-H335
Warning Statement： P280;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52812-1/G	TRANS-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE	148214-90-8	97%	1g	$17	2023-09-17
AstaTech	52812-5/G	TRANS-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE	148214-90-8	97%	5g	$65	2023-09-17
AstaTech	52812-25/G	TRANS-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE	148214-90-8	97%	25g	$186	2023-09-17
Chemenu	CM107076-10g	trans-3-amino-1-boc-4-hydroxypyrrolidine	148214-90-8	97%	10g	$235	2021-08-06
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Alichem	A109000106-5g	trans-3-Amino-1-Boc-4-hydroxypyrrolidine	148214-90-8	97%	5g	184.15 USD	2021-06-01
Alichem	A109000106-10g	trans-3-Amino-1-Boc-4-hydroxypyrrolidine	148214-90-8	97%	10g	322.15 USD	2021-06-01
TRC	R048300-1g	rel-(3R,4R)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate	148214-90-8		1g	$ 495.00	2022-06-03
TRC	R048300-2.5g	rel-(3R,4R)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate	148214-90-8		2.5g	$ 800.00	2022-06-03
TRC	R048300-5g	rel-(3R,4R)-tert-Butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate	148214-90-8		5g	$ 1650.00	2022-06-03

tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:148214-90-8)(3R,4R)-3-氨基-4-羟基吡咯烷-1-甲酸叔丁酯

Order Number:LE26660617

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:57

Price ($):discuss personally

Email:18501500038@163.com

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